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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Benzyltrimethylammonium
tribromide (BTMABr3), a versatile and efficient reagent in organic synthesis. This document

outlines its chemical synonyms, physical and chemical properties, and detailed experimental

protocols for its key applications. The information is tailored for researchers, scientists, and

professionals in drug development who require a practical and comprehensive understanding

of this compound.

Introduction to Benzyltrimethylammonium
Tribromide
Benzyltrimethylammonium tribromide, commonly abbreviated as BTMABr3, is a quaternary

ammonium salt that serves as a solid, stable, and safe source of bromine for various chemical

transformations.[1] Its ease of handling compared to liquid bromine makes it a preferred

reagent in many synthetic procedures, minimizing the risks associated with the corrosive and

toxic nature of elemental bromine. BTMABr3 is primarily utilized as a brominating agent for a

wide range of organic compounds and as a mild oxidizing agent.[2]
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To ensure clarity and comprehensive identification, a list of synonyms and alternative names for

Benzyltrimethylammonium tribromide is provided below.

Synonym Source

BTMABr3 [3][4]

Benzyltrimethylammonium bromide dibromide [3][4][5]

N,N,N-trimethyl-1-phenylmethanaminium

tribromide

Trimethyl benzyl ammonium tribromide

N-Benzyl-N,N,N-trimethylammonium tribromide

benzenemethanaminium, N,N,N-trimethyl-,

bromide (1:3)

Physicochemical Properties
A summary of the key physical and chemical properties of Benzyltrimethylammonium
tribromide is presented in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 111865-47-5 [5][6]

Molecular Formula C₁₀H₁₆Br₃N [5][7]

Molecular Weight 389.96 g/mol [5][7]

Appearance
Yellow to orange crystalline

powder
[2][5]

Melting Point 99-105 °C [5][6]

Solubility
Soluble in polar solvents like

water and alcohols

Purity (Assay) 97% - 101% [5][6]

InChI

1S/C10H16N.Br3/c1-11(2,3)9-

10-7-5-4-6-8-10;1-3-2/h4-

8H,9H2,1-3H3;/q+1;-1

[6][7]

SMILES
C--INVALID-LINK--

(C)CC1=CC=CC=C1.Br[Br-]Br
[6][7]

Key Applications and Experimental Protocols
Benzyltrimethylammonium tribromide is a versatile reagent with applications in several key

areas of organic synthesis, most notably in bromination and oxidation reactions.

Bromination of Alkenes
BTMABr3 is an effective reagent for the electrophilic addition of bromine across a double bond

in alkenes to form vicinal dibromides. The reaction is typically carried out in a chlorinated

solvent at room temperature.

Experimental Protocol: Bromination of Styrene

A typical procedure for the bromination of styrene using BTMABr3 is as follows:
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Dissolve styrene (1.0 equivalent) in dichloromethane in a round-bottom flask equipped with a

magnetic stirrer.

Add Benzyltrimethylammonium tribromide (1.0 equivalent) to the solution.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by the disappearance of the orange color of the BTMABr3.

Upon completion, the reaction mixture is typically washed with an aqueous solution of

sodium thiosulfate to remove any unreacted bromine.

The organic layer is then washed with water and brine, dried over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under reduced

pressure to yield the crude 1,2-dibromo-1-phenylethane.

The crude product can be further purified by recrystallization or column chromatography if

necessary.[8]

Styrene

Reaction Vessel
(Room Temperature)BTMABr3

Dichloromethane
(Solvent)

Aqueous Work-up
(Na2S2O3, H2O, Brine)

Drying
(Na2SO4) Solvent Evaporation 1,2-Dibromo-1-phenylethane

Click to download full resolution via product page

Experimental workflow for the bromination of styrene with BTMABr3.

Synthesis of 2-Aminobenzothiazoles
BTMABr3 is instrumental in the synthesis of the 2-aminobenzothiazole scaffold, a privileged

structure in medicinal chemistry. It facilitates a one-pot synthesis from anilines and a
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thiocyanate source.[1]

Experimental Protocol: One-Pot Synthesis of 2-Aminobenzothiazoles

This protocol describes a direct, one-pot synthesis of 2-aminobenzothiazoles from anilines and

ammonium thiocyanate, utilizing BTMABr3 as the oxidizing and cyclizing agent.

To a solution of the substituted aniline (1.0 equivalent) and ammonium thiocyanate (1.0 - 1.2

equivalents) in a suitable solvent (e.g., a 9:1 mixture of DMSO and water), add

Benzyltrimethylammonium tribromide (1.2 equivalents).

Heat the reaction mixture at a specified temperature (e.g., 70 °C) and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into ice water.

The precipitated product is collected by filtration, washed with water, and dried.

Further purification can be achieved by recrystallization from an appropriate solvent (e.g.,

ethanol) to afford the pure 2-aminobenzothiazole derivative.[9]
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Reactants Reaction Conditions

Substituted Aniline

One-Pot Reaction

Ammonium Thiocyanate BTMABr3 DMSO:H2O (9:1) 70 °C

Precipitation in Ice Water

Filtration and Washing

Recrystallization

2-Aminobenzothiazole Derivative

Click to download full resolution via product page

Logical workflow for the one-pot synthesis of 2-aminobenzothiazoles.

Safety and Handling
Benzyltrimethylammonium tribromide is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is known to cause skin and

serious eye irritation.[7] Personal protective equipment, including safety goggles, gloves, and a

lab coat, should be worn at all times. In case of contact, flush the affected area with copious

amounts of water and seek medical attention. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2537117?utm_src=pdf-body-img
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-tribromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2537117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Benzyltrimethylammonium tribromide is a valuable and practical reagent for bromination

and oxidation reactions in organic synthesis. Its solid nature and stability offer significant

advantages in terms of handling and safety over traditional bromine sources. The detailed

protocols and data presented in this guide are intended to facilitate its effective and safe use in

research and development, particularly within the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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